Cas no 109719-09-7 (D-Leucine, 5,5,5-trifluoro-, (S)-)

• Product Name: D-Leucine, 5,5,5-trifluoro-, (S)-
• CAS No: 109719-09-7
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 1192981
• PubChem ID: 6992683
• Update Time: 2025-04-20

D-Leucine, 5,5,5-trifluoro-, (S)- Chemical and Physical Properties

Names and Identifiers

• D-Leucine, 5,5,5-trifluoro-, (S)-
• (4S)-5,5,5-Trifluoro-D-leucine
• 109719-09-7
• (2R,4S)-2-Amino-5,5,5-trifluoro-4-methylpentanoic acid
• CS-0513743
• SCHEMBL4421181
• XFGVJLGVINCWDP-IUYQGCFVSA-N

• Inchi： 1S/C6H10F3NO2/c1-3(6(7,8)9)2-4(10)5(11)12/h3-4H,2,10H2,1H3,(H,11,12)/t3-,4+/m0/s1
• InChI Key： XFGVJLGVINCWDP-IUYQGCFVSA-N
• SMILES： FC([C@@H](C)C[C@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 185.0664
• Monoisotopic Mass: 185.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32